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Compound of Interest

Compound Name: 1-Bromooctane

Cat. No.: B094149

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate, essential
safety protocols and logistical plans for the use of 1-Bromooctane, ensuring the well-being of
laboratory personnel and adherence to safety standards.

Physicochemical and Hazard Data

1-Bromooctane is a combustible liquid that can cause skin and serious eye irritation. It is also
very toxic to aquatic life with long-lasting effects.[1] Adherence to proper personal protective
equipment (PPE) protocols is mandatory to minimize exposure risk.
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Property Value

Appearance Colorless to pale yellow liquid
Molecular Formula CsH17Br

Molecular Weight 193.13 g/mol

Boiling Point 201-202 °C

Flash Point 80 °C (closed cup)

Density 1.11 g/cm3 (at 20 °C)

Aquatic Hazard

Very toxic to aquatic life with long-lasting effects.

[1](2]

Health Hazards

Causes skin and eye irritation.[1][2]

Physical Hazard

Combustible liquid.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling 1-Bromooctane.

Protection Type

Specific Recommendations

Eye Protection

Safety glasses with side-shields or chemical

goggles.

Hand Protection

Butyl rubber or Nitrile gloves. Gloves must be

inspected before use.

Body Protection

Impervious protective clothing, such as a lab

coat.

Respiratory Protection

Use in a well-ventilated area. A vapor respirator

may be required if ventilation is inadequate.
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Operational Plan: Step-by-Step Handling
Procedures

The following procedural guidance ensures the safe handling of 1-Bromooctane during
laboratory operations, from initial preparation to the completion of the experimental work.

Preparation and Engineering Controls
¢ Ventilation: All work with 1-Bromooctane should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.

o Safety Equipment: Ensure that a safety shower and an eyewash unit are readily accessible
before beginning any work.

« Ignition Sources: As 1-Bromooctane is a combustible liquid, all sources of ignition such as
heat, sparks, and open flames must be removed from the work area. Use explosion-proof
electrical, ventilating, and lighting equipment.

Experimental Protocol Example: Williamson Ether
Synthesis

This section provides a detailed methodology for a common laboratory experiment involving 1-
Bromooctane, illustrating its application in a practical setting.

Objective: To synthesize an ether via a nucleophilic substitution (SN2) reaction between an
alkoxide and 1-Bromooctane.

Materials:

Alcohol (e.g., a phenol or a primary alcohol)

Strong base (e.g., sodium hydride or sodium hydroxide)

1-Bromooctane

Anhydrous solvent (e.g., THF or DMF)
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Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol in the anhydrous
solvent in a round-bottom flask equipped with a magnetic stirrer.

Carefully add the strong base portion-wise to the solution to form the alkoxide.

Once the alkoxide formation is complete, add 1-Bromooctane to the reaction mixture via a
syringe.

Heat the reaction mixture to the appropriate temperature and monitor the reaction progress
using a suitable analytical technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by slowly adding water or a saturated aqueous solution of ammonium
chloride.

Extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with water and brine, then dry over an anhydrous drying
agent (e.g., sodium sulfate or magnesium sulfate).

Filter off the drying agent and concentrate the organic solvent under reduced pressure to
obtain the crude product.

Purify the crude product by a suitable method, such as column chromatography or
distillation.

Disposal Plan

Proper disposal of 1-Bromooctane and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Waste Stream: 1-Bromooctane is a halogenated organic solvent and must be disposed of
as such.
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e Segregation: It is imperative to segregate halogenated organic waste from non-halogenated
waste streams to avoid dangerous chemical reactions and to facilitate proper disposal.

» Container: Collect all 1-Bromooctane waste in a designated, properly labeled, and sealed
container. The container should be clearly marked as "Halogenated Organic Waste" and list
all constituents.

 Fill Level: Do not fill the waste container beyond 90% capacity to allow for vapor expansion.

Spill Management

e Minor Spills: For small spills, absorb the material with an inert absorbent such as sand,
earth, or vermiculite. Do not use combustible materials like paper towels. Collect the
absorbed material using spark-proof tools and place it in a sealed container for hazardous
waste.

e Major Spills: In the event of a large spill, evacuate the area and alert the appropriate
emergency response personnel.

Final Disposal

Arrange for the disposal of the hazardous waste through a licensed disposal company. The
recommended method of disposal is incineration in a chemical incinerator equipped with an
afterburner and scrubber. Never dispose of 1-Bromooctane down the drain or in the general
trash.

Workflow for Safe Handling and Disposal of 1-
Bromooctane

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Bromooctane in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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